Cas no 1207614-65-0 (3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)-)
3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)-
- 2-Fluoro-6-(trifluoromethyl)nicotinonitrile
-
- Inchi: 1S/C7H2F4N2/c8-6-4(3-12)1-2-5(13-6)7(9,10)11/h1-2H
- InChI Key: LXQFWRGXKGVWQI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C#N)=C(N=1)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 228
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7
3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008578-250mg |
2-Fluoro-6-(trifluoromethyl)nicotinonitrile |
1207614-65-0 | 95% | 250mg |
$940.80 | 2023-09-04 | |
| Alichem | A029008578-1g |
2-Fluoro-6-(trifluoromethyl)nicotinonitrile |
1207614-65-0 | 95% | 1g |
$2866.05 | 2023-09-04 |
3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)- Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)-
Introduction to 3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) and Its Significance in Modern Chemical Research
3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) (CAS No: 1207614-65-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, characterized by its fluoro and trifluoromethyl substituents, represents a critical class of molecules that are being extensively explored for their utility in drug discovery and material science.
The structural motif of 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) includes a pyridine ring, which is a common scaffold in many bioactive molecules. The presence of a nitrile group at the 3-position and fluorine atoms at the 2- and 6-positions introduces unique electronic and steric properties that can influence the compound's interactions with biological targets. Specifically, the electron-withdrawing nature of the nitrile group and the electron-donating effects of the fluorine atoms can modulate the reactivity and binding affinity of the molecule.
In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The compound 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) exemplifies this trend, as its fluorinated structure suggests potential applications in developing novel therapeutic agents that exhibit superior pharmacological properties.
One of the most compelling aspects of 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) is its role as a key intermediate in synthesizing more complex molecules. For instance, researchers have utilized this compound to develop new kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The fluoro and trifluoromethyl groups can serve as pharmacophores that enhance binding to target proteins, thereby improving the efficacy of the final drug candidates.
Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the development of small-molecule inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell signaling pathways. Compounds derived from 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) have shown promise in preclinical trials for treating autoimmune disorders such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL). The ability of these compounds to modulate BTK activity without significant off-target effects makes them attractive candidates for further development.
The synthesis of 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Typically, this compound is prepared through nucleophilic substitution reactions on appropriately substituted pyridine precursors followed by cyanation. The introduction of fluorine atoms often requires specialized methodologies, such as halogen exchange reactions or direct fluorination protocols, which underscores the synthetic challenges but also showcases advancements in fluorination chemistry.
The impact of fluorochemistry on drug discovery cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. For example, drugs like oseltamivir (Tamiflu), which contains a fluoro-substituted glycinamide moiety, have demonstrated enhanced antiviral activity partly due to the presence of fluorine atoms. Similarly, 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) may offer advantages in terms of stability and bioavailability when incorporated into drug candidates.
In addition to pharmaceutical applications, 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) has potential uses in materials science. Fluorinated pyridines are known for their ability to enhance the thermal stability and electronic properties of polymers and organic semiconductors. Researchers are exploring derivatives of this compound as building blocks for advanced materials that could be used in flexible electronics or high-performance coatings.
The future directions for research involving 3-pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) are promising. Ongoing studies aim to expand its utility by developing new synthetic routes that improve yield and scalability. Additionally, computational modeling techniques are being employed to predict biological activity and optimize molecular design before experimental synthesis is undertaken. This interdisciplinary approach underscores the importance of integrating chemical synthesis with computational chemistry to accelerate drug discovery efforts.
In conclusion,3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl) (CAS No: 1207614-65-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable building block for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound will likely remain at the forefront of chemical innovation.
1207614-65-0 (3-Pyridinecarbonitrile, 2-fluoro-6-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)